3-[(2-chloroacetyl)amino]-N,4-dimethylbenzamide

• IUPAC Name: 3-[(2-chloroacetyl)amino]-N,4-dimethylbenzamide
• InChI: InChI=1S/C11H13ClN2O2/c1-7-3-4-8(11(16)13-2)5-9(7)14-10(15)6-12/h3-5H,6H2,1-2H3,(H,13,16)(H,14,15)
• InChI Key: DRJYBNUUOUURMF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC)NC(=O)CCl
• Molecular Formula: C11H13ClN2O2
• Molecular Weight: 240.68 g/mol

Description

3-[(2-chloroacetyl)amino]-N,4-dimethylbenzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential as a therapeutic agent. This compound is also known by its chemical name, CDAB, and has been studied extensively for its mechanism of action and biochemical effects.

Mechanism of Action

The mechanism of action of CDAB involves its ability to inhibit the activity of certain enzymes and proteins in the body. Specifically, CDAB has been found to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a role in gene expression and cellular function. By inhibiting HDACs, CDAB can alter gene expression and promote cell death in cancer cells.
Biochemical and Physiological Effects:
CDAB has been found to have a variety of biochemical and physiological effects in the body. Research has shown that CDAB can inhibit the growth of cancer cells, reduce inflammation, and promote cell death. Additionally, CDAB has been found to have antioxidant properties and can protect cells from oxidative stress.

Advantages and Limitations for Lab Experiments

CDAB has several advantages for lab experiments, including its ability to inhibit the activity of HDACs and promote cell death in cancer cells. However, CDAB also has some limitations, including its potential toxicity and lack of specificity for certain cell types.

Future Directions

There are several future directions for research on CDAB, including further studies on its mechanism of action and potential therapeutic applications. Additionally, researchers may explore the use of CDAB in combination with other drugs or therapies to enhance its effectiveness. Finally, researchers may investigate the potential use of CDAB as a diagnostic tool for cancer and other diseases.

Synthesis Methods

The synthesis of CDAB involves the reaction of 3-nitro-N,4-dimethylbenzamide with thionyl chloride, followed by the addition of 2-chloroacetyl chloride. The resulting product is then purified to obtain the final CDAB compound.

Scientific Research Applications

CDAB has been studied for its potential use in treating various medical conditions, including cancer, inflammation, and autoimmune diseases. Research has shown that CDAB has anti-tumor properties and can inhibit the growth of cancer cells. Additionally, CDAB has been found to have anti-inflammatory effects and can reduce inflammation in the body.